4-(Thiazol-2-yl)aniline
Overview
Description
4-(Thiazol-2-yl)aniline is a chemical compound .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which include 4-(Thiazol-2-yl)aniline, was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc . A series of novel N - (benzo [d]thiazol-2-yl)-2- [phenyl (2- (piperidin-1-yl) ethylamino] benzamides and N - (benzo [d]thiazol-2-yl)-2- [phenyl (2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N -phenyl anthranilic acid .Molecular Structure Analysis
The molecular structure of 4-(Thiazol-2-yl)aniline can be represented by the Inchi Code: 1S/C9H9N2S/c10-8-3-1-7 (2-4-8)9-11-5-6-12-9/h1-6,12H,10H2 .Chemical Reactions Analysis
Thiazoles, including 4-(Thiazol-2-yl)aniline, are important heterocyclic compounds that exhibit a wide range of biological activities .Physical And Chemical Properties Analysis
4-(Thiazol-2-yl)aniline has a molecular weight of 177.25 . It is a solid at room temperature . The compound has a high GI absorption and is BBB permeant .Scientific Research Applications
Cyclin-Dependent Kinase Inhibitors : A study by Wang et al. (2004) focused on the synthesis of 2-anilino-4-(thiazol-5-yl)pyrimidine compounds as potent inhibitors of cyclin-dependent kinase-2 (CDK2), a crucial target in cancer therapy. They reported the discovery of CDK2 inhibitors with very low nanomolar Ki values, contributing to anti-proliferative and proapoptotic effects consistent with cellular CDK2 inhibition (Wang et al., 2004).
Anticancer Agents : Research by Nofal et al. (2014) explored the synthesis of new benzimidazole–thiazole derivatives as anticancer agents. They reported that some of the synthesized compounds showed promising activity against HepG2 and PC12 cancerous cell lines (Nofal et al., 2014).
Thiazolo[3,2-a]pyrimidinones Synthesis : Janardhan et al. (2014) utilized 2-Chloro-N-phenylacetamide and N-(benzo[d]thiazol-2-yl)-2-chloroacetamide as building blocks for forming ring-annulated thiazolo[3,2-a]pyrimidinones, highlighting a synthetic route for these compounds (Janardhan et al., 2014).
SARS-CoV-2 Research : A study by Eno et al. (2022) involved the synthesis of a related compound for potential application against SARS-CoV-2. They conducted molecular docking studies on SARS-CoV-2 proteins, demonstrating significant binding affinity (Eno et al., 2022).
Organic Synthesis and Heterocycles : Zaki et al. (2006) described using a similar compound for synthesizing various new benzothiazole derivatives, showcasing the compound's versatility in organic synthesis (Zaki et al., 2006).
Corrosion Inhibitors : Udhayakala et al. (2013) investigated thiadiazolines, including derivatives of aniline, as corrosion inhibitors for mild steel in acidic media. This highlights the compound's potential in industrial applications (Udhayakala et al., 2013).
Antimicrobial Activity : Singh and Vedic (2015) synthesized compounds by reacting N-(4-(3-acetamidophenyl)thiazol-2-yl)-2-chloroacetamide with substituted aniline, testing them for antimicrobial activity against various bacteria and fungi (Singh & Vedic, 2015).
Safety And Hazards
properties
IUPAC Name |
4-(1,3-thiazol-2-yl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGOFHPZQYOXFCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=CS2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50392821 | |
Record name | 4-(Thiazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50392821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Thiazol-2-yl)aniline | |
CAS RN |
193017-26-4 | |
Record name | 4-(Thiazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50392821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1,3-thiazol-2-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.